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Compound of Interest

Compound Name: VU0661013

Cat. No.: B15581639 Get Quote

Introduction

VU0661013 is a novel, potent, and selective inhibitor of the anti-apoptotic protein Myeloid Cell

Leukemia 1 (MCL-1), with a Ki of 97 ± 30 pM for human MCL-1.[1][2] It functions as a BH3

mimetic, disrupting the interaction between MCL-1 and pro-apoptotic proteins like BIM, which

leads to apoptosis.[3][4] This mechanism of action makes VU0661013 a valuable tool in cancer

research, particularly in the context of Acute Myelogenous Leukemia (AML), including

venetoclax-resistant models.[4][5]

The accurate and consistent preparation of a stock solution is a critical initial step for any in

vitro or in vivo studies to ensure reproducible experimental outcomes. Dimethyl sulfoxide

(DMSO) is the recommended solvent for preparing high-concentration stock solutions of

VU0661013 due to the compound's high solubility in it.[3] This document provides a detailed

protocol for the preparation, storage, and handling of VU0661013 stock solutions in DMSO.

Data Presentation
A summary of the essential quantitative data for VU0661013 is presented in the table below for

easy reference.
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Parameter Value Reference(s)

Molecular Formula C39H39Cl2N5O4 [6][7]

Molecular Weight 712.66 g/mol [1][2][4][7]

Appearance Solid powder [6]

Solubility in DMSO
≥ 90-125 mg/mL (≥ 126.28 -

175.40 mM)
[1][3][7]

Recommended Stock

Concentration

10 mM (Can be adjusted

based on experimental needs)
[7]

Storage of Powder

Short-term (days to weeks) at

0-4°C; Long-term (months to

years) at -20°C

[6]

Storage of Stock Solution in

DMSO

Short-term (1 month) at -20°C;

Long-term (6 months) at -80°C
[1][7]

Experimental Protocol
This protocol details the steps for preparing a 10 mM stock solution of VU0661013 in

anhydrous DMSO.

Materials and Equipment:

VU0661013 powder (purity >98%)

Anhydrous/High-Purity Dimethyl Sulfoxide (DMSO)

Analytical balance (accurate to at least 0.1 mg)

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

Calculate the Required Mass: To prepare a stock solution of a specific concentration, use the

following formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x

Molecular Weight ( g/mol ) / 1000

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 712.66 g/mol /

1000 = 7.13 mg

Weighing the Compound:

Don appropriate PPE.

Place a sterile microcentrifuge tube or amber vial on the analytical balance and tare it.

Carefully weigh the calculated mass of VU0661013 powder and transfer it to the tube/vial.

Solvent Addition:

Add the desired volume of anhydrous DMSO to the tube/vial containing the VU0661013
powder. For the example above, add 1 mL of DMSO.

Dissolution:

Securely cap the tube/vial.

Vortex the solution thoroughly until the VU0661013 powder is completely dissolved.

Visually inspect the solution to ensure no solid particles are remaining. If the compound

does not dissolve readily, brief sonication can be used to facilitate dissolution.[8]

Storage and Handling:

For optimal stability, it is recommended to aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.[1]

Store the aliquots in tightly sealed vials.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15581639?utm_src=pdf-body
https://www.benchchem.com/product/b15581639?utm_src=pdf-body
https://www.benchchem.com/product/b15581639?utm_src=pdf-body
https://www.targetmol.com/compound/vu0661013
https://www.abmole.com/literature/vu661013-coa.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For short-term storage (up to 1 month), store at -20°C.[1][7]

For long-term storage (up to 6 months), store at -80°C.[1][7]

Working Solution Preparation:

When preparing working solutions for cell-based assays, it is crucial to minimize the final

DMSO concentration, as it can be toxic to cells. The final DMSO concentration should ideally

be ≤0.1% and not exceed 0.5%.[3]

Dilution: To avoid precipitation of VU0661013, which is poorly soluble in aqueous solutions, it

is best practice to perform serial dilutions.[3] The DMSO stock solution should be diluted into

a larger volume of the aqueous medium (e.g., cell culture media, PBS).

Mandatory Visualization
Experimental Workflow Diagram
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Storage & Use
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Caption: Workflow for preparing VU0661013 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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